Cas no 86248-82-0 (1-(hexopyranosyloxy)-4a-hydroxy-4,7-dimethyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-7-yl acetate)

• Product Name: 1-(hexopyranosyloxy)-4a-hydroxy-4,7-dimethyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-7-yl acetate
• CAS No: 86248-82-0
• MF: C₁₈H₂₈O₁₀
• MW: 404.408926963806
• CID: 1852971
• PubChem ID: 158923
• Update Time: 2024-03-02

1-(hexopyranosyloxy)-4a-hydroxy-4,7-dimethyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-7-yl acetate Chemical and Physical Properties

Names and Identifiers

• 1-(hexopyranosyloxy)-4a-hydroxy-4,7-dimethyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-7-yl acetate
• [4a-hydroxy-4,7-dimethyl-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,5,6,7a-tetrahydrocyclopenta[c]pyran-7-yl] acetate
• beta-D-Glucopyranoside, 7-(acetyloxy)-1,4a,5,6,7,7a-hexahydro-4a-hydroxy-4,7-dimethylcyclopenta(c)pyran-1-yl, (1S-(1alpha,4aalpha,7alpha,7aalpha))-
• 86248-82-0
• DTXSID801006661

• Inchi： 1S/C18H28O10/c1-8-7-25-16(14-17(3,28-9(2)20)4-5-18(8,14)24)27-15-13(23)12(22)11(21)10(6-19)26-15/h7,10-16,19,21-24H,4-6H2,1-3H3
• InChI Key： MHPCGYUNJSQGDG-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1(C)CCC2(C(C)=COC(C21)OC1C(C(C(C(CO)O1)O)O)O)O

Computed Properties

• Exact Mass: 404.16824709g/mol
• Monoisotopic Mass: 404.16824709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 155Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides